Cas no 4475-42-7 (21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl-)

21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl- structure

4475-42-7 structure

Product Name:21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl-

CAS No:4475-42-7

Molecular Formula:C₂₈H₃₆N₄

Molecular Weight:428.61224

CID:325500

PubChem ID:634396

21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl- Properties

Names and Identifiers

- 21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl-
- 5,5,10,10,15,15,20,20-octamethyl-21,22,23,24-tetrahydroporphyrin
- MESO-OCTAMETHYLCALIX(4)PYRROLE
- (meso-octamethylporphyrinogen)H4
- 1,1,2,2,3,3,4,4-meso-octamethylcalix[4]pyrrole
- 21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl
- 5,5,10,10,15,15,20,20-octamethylcalix[4]pyrrole
- 5,5,10,10,15,15,20,20-octamethylporphyrinogen
- calix[4]pyrrole
- I11-1141
- meso-octamethylcalix[4]pyrrole
- SCHEMBL13321931
- meso-Octamethylcalix(4)pyrrole, 97%
- XZCHDFOYWDLFEY-UHFFFAOYSA-N
- meso-octamethylporphyrinogen
- DTXSID00348292
- 21H,23H-Porphine, 5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl-
- Q27122722
- CS-0368275
- AKOS015898336
- 4475-42-7
- 5,5,10,10,15,15,20,20-octamethyl-5,10,15,20,22,24-hexahydroporphyrin
- octamethyl-calix[4]pyrrole
- CHEBI:51701
- +Expand
- InChIKey： XZCHDFOYWDLFEY-UHFFFAOYSA-N
- Inchi： InChI=1S/C28H36N4/c1-25(2)17-9-11-19(29-17)26(3,4)21-13-15-23(31-21)28(7,8)24-16-14-22(32-24)27(5,6)20-12-10-18(25)30-20/h9-16,29-32H,1-8H3
- SMILES： CC1(C)C2=CC=C(C(C)(C)C3=CC=C(C(C)(C)C4=CC=C(C(C)(C)C5=CC=C1N5)N4)N3)N2

Computed Properties

Exact Mass: 428.29400
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 428.29399717g/mol
Heavy Atom Count: 32
Complexity: 542
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 63.2Å²

Experimental Properties

LogP: 6.61600
PSA: 63.16000
Refractive Index: 1.575
Boiling Point: 572.844°C at 760 mmHg
Flash Point: 238.735°C
Color/Form: Uncertain
Solubility: Uncertain
Density: 1.074

21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AG21897-250mg	Meso-octamethylcalix(4)pyrrole	4475-42-7	95%	250mg	$80.00	2024-04-20
Frontier Specialty Chemicals	O14934-1 g	meso-Octamethylcalix(4)pyrrole	4475-42-7		1g	$ 108.00	2022-11-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	O14934-1g	meso-Octamethylcalix(4)pyrrole	4475-42-7		1g	2009CNY
SHENG KE LU SI SHENG WU JI SHU	sc-235600A-500 mg	meso-Octamethylcalix(4)pyrrole,	4475-42-7		500MG	￥993.00	2023-07-10

21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl- Related Literature

1. Calix[4]pyrroles as ligands: recent progress with a focus on the emerging p-block element chemistry

Heiko Ruppert,Lukas M. Sigmund,Lutz Greb Chem. Commun. 2021 57 11751
2. A colourimetric calix[4]pyrrole–4-nitrophenolate based anion sensor?

Philip A. Gale,Philip A. Gale,Lance J. Twyman,Cristin I. Handlin,Jonathan L. Sessler Chem. Commun. 1999 1851
3. Strapped calix[4]pyrroles: from syntheses to applications

Sangshan Peng,Qing He,Gabriela I. Vargas-Zú?iga,Lei Qin,Inhong Hwang,Sung Kuk Kim,Nam Jung Heo,Chang-Hee Lee,Ranjan Dutta,Jonathan L. Sessler Chem. Soc. Rev. 2020 49 865
4. Ionic liquid–calix[4]pyrrole complexes: pyridinium inclusion in the calixpyrrole cup

Gareth W. Bates,Philip A. Gale,Mark E. Light CrystEngComm 2006 8 300
5. A colourimetric calix[4]pyrrole–4-nitrophenolate based anion sensor?

Philip A. Gale,Philip A. Gale,Lance J. Twyman,Cristin I. Handlin,Jonathan L. Sessler Chem. Commun. 1999 1851
6. Calix[4]pyrroles as macrocyclic organocatalysts for the synthesis of cyclic carbonates from epoxides and carbon dioxide

Chihiro Maeda,Sota Sasaki,Kazuto Takaishi,Tadashi Ema Catal. Sci. Technol. 2018 8 4193
7. meso-Octamethylcalix[4]pyrrole: an old yet new transmembrane ion-pair transporter

Christine C. Tong,Roberto Quesada,Jonathan L. Sessler,Philip A. Gale meso-Octamethylcalix[4]pyrrole: an old yet new transmembrane ion-pair transporter. Christine C. Tong Roberto Quesada Jonathan L. Sessler Philip A. Gale Chem. Commun. 2008 6321
8. Bis-cation salt complexation by meso-octamethylcalix[4]pyrrole: linking complexes in solution and in the solid state

Claudia Caltagirone,Nathan L. Bill,Dustin E. Gross,Mark E. Light,Jonathan L. Sessler,Philip A. Gale Org. Biomol. Chem. 2010 8 96
9. Pentapyrrolic calix[4]pyrrole

Colin N. Warriner,Philip A. Gale,Mark E. Light,Michael B. Hursthouse Chem. Commun. 2003 1810
10. 5,10-Diacylcalix[4]pyrroles: synthesis and anion binding studies

Sanjeev P. Mahanta,Pradeepta K. Panda Org. Biomol. Chem. 2014 12 278

4475-42-7 (21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl-) Related Products

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